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Chemical Context of Collinomycin

Collinomycin is an angular polyketide antibiotic belonging to the rubromycin family [1] [2]. Understanding

its relationship to other rubromycins is key, as synthesis methods for these related compounds may offer

valuable insights.

The table below summarizes key characteristics of collinomycin and its relatives:

Compound
Name

Structural Features
Producing
Organism

Reported Bioactivities

Collinomycin (α-
Rubromycin)

Angular hexacyclic

benz[a]naphthacene quinone
[2]

Streptomyces
collinus [3]

Antibacterial activity [3]

β-Rubromycin 5,6-bisbenzannulated
spiroketal; three methoxy

groups [1]

Streptomyces
species [1] [4]

Inhibits oomycete cyst
germination; antibacterial

against Gram-positive
bacteria [1] [4]

γ-Rubromycin Molecular weight: 522.4 [1] - Inhibits oomycete cyst
germination (less potent than

β-rubromycin) [1]
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Biosynthetic Pathway Engineering

While a full chemical synthesis protocol is not available, one study reported production of collinone, a

related "recombinant angular polyketide antibiotic," through genetic engineering [2]. This approach provides

a potential alternative to traditional synthesis.

Large chromosomal DNA fragments containing parts of the putative rubromycin polyketide synthase gene

cluster were cloned and functionally expressed in an engineered Streptomyces coelicolor CH999 host [2].

This process led to the production of collinone and other novel metabolites not detected in the original S.

collinus culture extracts [2].
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Suggestions for Further Research

Given the lack of a detailed synthesis protocol in the searched literature, here are alternative approaches to

find the information you need:

Explore Specialized Databases: Search in-depth chemical synthesis databases like Reaxys or

SciFinder-n. These resources often contain detailed reaction procedures not easily accessible via
general web searches.

Refine Your Search Strategy: Use specific terms like "α-rubromycin total synthesis,"
"rubromycin family synthetic methodology," or "angular benz[a]naphthacene quinone
synthesis" to find publications dedicated to synthetic route development.
Consult Foundational Literature: Look for older, foundational papers on the rubromycin family.

Early work on the structure elucidation or initial synthetic studies might provide building blocks or
retrosynthetic analysis that can be adapted.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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